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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and a plausible synthetic route for 2,2'-Oxybisbutan-1-ol (CAS

No. 55011-26-2). The information is intended to assist researchers and professionals in

sourcing and utilizing this chemical compound for their scientific endeavors.

Commercial Availability
2,2'-Oxybisbutan-1-ol is commercially available from various chemical suppliers. While not as

common as some other diols, it can be sourced through specialized chemical companies.

Researchers looking to procure this compound can inquire with the following suppliers who

have listed it in their catalogues:

CHEMOS GmbH & Co. KG

Angene International Limited

DAYANG CHEM (HANGZHOU) CO.,LTD.

It is recommended to contact these suppliers directly to obtain information on purity, available

quantities, and lead times.

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15178004?utm_src=pdf-interest
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detailed Technical Data Sheet (TDS) or Certificate of Analysis (CoA) for 2,2'-Oxybisbutan-1-
ol is not readily available in the public domain. However, based on available information from

chemical databases, the following properties can be summarized. Researchers should verify

these properties with the supplier upon purchase.

Property Value Source

CAS Number 55011-26-2 ChemicalBook[1]

Molecular Formula C8H18O3 ChemicalBook[1]

Molecular Weight 162.23 g/mol ChemicalBook[1]

Purity
Supplier dependent; request

CoA.
-

Boiling Point Data not available -

Density Data not available -

Appearance
Supplier dependent; likely a

liquid
-

Experimental Protocols
A specific, peer-reviewed synthesis protocol for 2,2'-Oxybisbutan-1-ol is not prominently

available in the scientific literature. However, based on its structure as an ether diol, a plausible

and common method for its synthesis would be the Williamson ether synthesis.[2][3][4][5][6]

This method involves the reaction of an alkoxide with a primary alkyl halide.

General Williamson Ether Synthesis for Ether Diols:

This is a representative protocol and may require optimization for the specific synthesis of 2,2'-
Oxybisbutan-1-ol.

Materials:

A suitable butanol derivative with a leaving group (e.g., a halohydrin like 2-chloro-1-butanol

or a tosylate).
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A corresponding butanediol or a protected butanol derivative to act as the nucleophile.

A strong base to form the alkoxide (e.g., sodium hydride, sodium metal).

Anhydrous aprotic solvent (e.g., THF, DMF).

Procedure:

The alcohol (nucleophile) is dissolved in the anhydrous solvent under an inert atmosphere

(e.g., nitrogen or argon).

The strong base is added portion-wise at a controlled temperature (often 0 °C) to

deprotonate the alcohol and form the alkoxide.

The alkyl halide (electrophile) is then added dropwise to the reaction mixture.

The reaction is stirred at a suitable temperature (ranging from room temperature to reflux)

until the reaction is complete, which can be monitored by techniques like Thin Layer

Chromatography (TDC).

Upon completion, the reaction is quenched, typically with water or a saturated aqueous

solution of ammonium chloride.

The product is then extracted into an organic solvent.

The combined organic layers are washed, dried, and the solvent is removed under reduced

pressure.

The crude product is purified, for example by distillation or column chromatography, to yield

the final ether diol.

Visualizations
Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for sourcing and verifying the quality of a

chemical like 2,2'-Oxybisbutan-1-ol for research purposes.
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Identify Potential Suppliers

Request Quotations and Specifications

Evaluate Supplier (Lead Time, Cost, Purity)

Place Purchase Order

Receive Shipment and Documentation (CoA, SDS)

Quarantine and Initial Inspection

Perform Quality Control (QC) Testing

Compare QC Results with CoA

Release for Research Use

Results Match

Reject and Contact Supplier

Discrepancy Found

Click to download full resolution via product page

Caption: Workflow for procurement and quality assurance of 2,2'-Oxybisbutan-1-ol.
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Plausible Synthetic Pathway

The diagram below illustrates a generalized Williamson ether synthesis route for an ether diol.

Reactants

Reaction Conditions Products

Alcohol (R-OH)

Ether (R-O-R')

Alkyl Halide (R'-X)

Strong Base (e.g., NaH) Hydrogen Gas (if NaH is used)

Anhydrous Solvent Salt (NaX)

Click to download full resolution via product page

Caption: Generalized Williamson ether synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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